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molecular formula C5H10O2 B8686459 Cyclopentyl hydroperoxide CAS No. 39852-66-9

Cyclopentyl hydroperoxide

Cat. No. B8686459
CAS RN: 39852-66-9
M. Wt: 102.13 g/mol
InChI Key: VGGFAUSJLGBJRZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07834217B2

Procedure details

In a 350-ml autoclave made of stainless steel SUS 316 and equipped with a stirrer were placed 80 g (1.14 mol) of cyclopentane and 2 g of a 5 percent by weight N-hydroxysuccinimide aqueous solution which contained 100 mg of N-hydroxysuccinimide dissolved therein, at room temperature (25° C.). The autoclave was hermetically sealed, pressurized to 3 MPa (gauge pressure) with a gaseous mixture of 50 percent by volume oxygen and 50 percent by volume nitrogen, and the aqueous solution therein was stirred at 150° C. for 1 hour. As a result, 39 mmol of cyclopentane reacted (with a conversion of 3.4%) and thereby yielded 9.4 mmol of cyclopentanone (with a selectivity of 24.1%), 4.8 mmol of cyclopentanol (with a selectivity of 12.3%), and 12.5 mmol of cyclopentyl hydroperoxide (with a selectivity of 32.1%). The total yield of cyclopentanone, cyclopentanol, and cyclopentyl hydroperoxide was 2.3%.
[Compound]
Name
stainless steel
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
cyclopentane
Quantity
80 g
Type
reactant
Reaction Step Two
Name
N-hydroxysuccinimide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
N-hydroxysuccinimide
Quantity
100 mg
Type
reactant
Reaction Step Four
Name
oxygen
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Name
cyclopentane
Quantity
39 mmol
Type
reactant
Reaction Step Six
Name
cyclopentanone
Name
cyclopentanol
Name
cyclopentyl hydroperoxide

Identifiers

REACTION_CXSMILES
[CH2:1]1[CH2:5][CH2:4][CH2:3][CH2:2]1.[OH:6]N1[C:11](=[O:12])[CH2:10][CH2:9][C:8]1=O.[O:14]=[O:15]>>[C:1]1(=[O:6])[CH2:5][CH2:4][CH2:3][CH2:2]1.[CH:11]1([OH:12])[CH2:10][CH2:9][CH2:8][CH2:1]1.[CH:1]1([O:14][OH:15])[CH2:5][CH2:4][CH2:3][CH2:2]1

Inputs

Step One
[Compound]
Name
stainless steel
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Two
Name
cyclopentane
Quantity
80 g
Type
reactant
Smiles
C1CCCC1
Step Three
Name
N-hydroxysuccinimide
Quantity
0 (± 1) mol
Type
reactant
Smiles
ON1C(CCC1=O)=O
Step Four
Name
N-hydroxysuccinimide
Quantity
100 mg
Type
reactant
Smiles
ON1C(CCC1=O)=O
Step Five
Name
oxygen
Quantity
0 (± 1) mol
Type
reactant
Smiles
O=O
Step Six
Name
cyclopentane
Quantity
39 mmol
Type
reactant
Smiles
C1CCCC1

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
150 °C
Stirring
Type
CUSTOM
Details
the aqueous solution therein was stirred at 150° C. for 1 hour
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
equipped with a stirrer
DISSOLUTION
Type
DISSOLUTION
Details
dissolved
CUSTOM
Type
CUSTOM
Details
at room temperature
CUSTOM
Type
CUSTOM
Details
(25° C.)
CUSTOM
Type
CUSTOM
Details
The autoclave was hermetically sealed

Outcomes

Product
Details
Reaction Time
 1 h
Name
cyclopentanone
Type
product
Smiles
C1(CCCC1)=O
Measurements
Type Value Analysis
AMOUNT: AMOUNT 9.4 mmol
Name
cyclopentanol
Type
product
Smiles
C1(CCCC1)O
Measurements
Type Value Analysis
AMOUNT: AMOUNT 4.8 mmol
Name
cyclopentyl hydroperoxide
Type
product
Smiles
C1(CCCC1)OO
Measurements
Type Value Analysis
AMOUNT: AMOUNT 12.5 mmol

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US07834217B2

Procedure details

In a 350-ml autoclave made of stainless steel SUS 316 and equipped with a stirrer were placed 80 g (1.14 mol) of cyclopentane and 2 g of a 5 percent by weight N-hydroxysuccinimide aqueous solution which contained 100 mg of N-hydroxysuccinimide dissolved therein, at room temperature (25° C.). The autoclave was hermetically sealed, pressurized to 3 MPa (gauge pressure) with a gaseous mixture of 50 percent by volume oxygen and 50 percent by volume nitrogen, and the aqueous solution therein was stirred at 150° C. for 1 hour. As a result, 39 mmol of cyclopentane reacted (with a conversion of 3.4%) and thereby yielded 9.4 mmol of cyclopentanone (with a selectivity of 24.1%), 4.8 mmol of cyclopentanol (with a selectivity of 12.3%), and 12.5 mmol of cyclopentyl hydroperoxide (with a selectivity of 32.1%). The total yield of cyclopentanone, cyclopentanol, and cyclopentyl hydroperoxide was 2.3%.
[Compound]
Name
stainless steel
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
cyclopentane
Quantity
80 g
Type
reactant
Reaction Step Two
Name
N-hydroxysuccinimide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
N-hydroxysuccinimide
Quantity
100 mg
Type
reactant
Reaction Step Four
Name
oxygen
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Name
cyclopentane
Quantity
39 mmol
Type
reactant
Reaction Step Six
Name
cyclopentanone
Name
cyclopentanol
Name
cyclopentyl hydroperoxide

Identifiers

REACTION_CXSMILES
[CH2:1]1[CH2:5][CH2:4][CH2:3][CH2:2]1.[OH:6]N1[C:11](=[O:12])[CH2:10][CH2:9][C:8]1=O.[O:14]=[O:15]>>[C:1]1(=[O:6])[CH2:5][CH2:4][CH2:3][CH2:2]1.[CH:11]1([OH:12])[CH2:10][CH2:9][CH2:8][CH2:1]1.[CH:1]1([O:14][OH:15])[CH2:5][CH2:4][CH2:3][CH2:2]1

Inputs

Step One
[Compound]
Name
stainless steel
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Two
Name
cyclopentane
Quantity
80 g
Type
reactant
Smiles
C1CCCC1
Step Three
Name
N-hydroxysuccinimide
Quantity
0 (± 1) mol
Type
reactant
Smiles
ON1C(CCC1=O)=O
Step Four
Name
N-hydroxysuccinimide
Quantity
100 mg
Type
reactant
Smiles
ON1C(CCC1=O)=O
Step Five
Name
oxygen
Quantity
0 (± 1) mol
Type
reactant
Smiles
O=O
Step Six
Name
cyclopentane
Quantity
39 mmol
Type
reactant
Smiles
C1CCCC1

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
150 °C
Stirring
Type
CUSTOM
Details
the aqueous solution therein was stirred at 150° C. for 1 hour
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
equipped with a stirrer
DISSOLUTION
Type
DISSOLUTION
Details
dissolved
CUSTOM
Type
CUSTOM
Details
at room temperature
CUSTOM
Type
CUSTOM
Details
(25° C.)
CUSTOM
Type
CUSTOM
Details
The autoclave was hermetically sealed

Outcomes

Product
Details
Reaction Time
 1 h
Name
cyclopentanone
Type
product
Smiles
C1(CCCC1)=O
Measurements
Type Value Analysis
AMOUNT: AMOUNT 9.4 mmol
Name
cyclopentanol
Type
product
Smiles
C1(CCCC1)O
Measurements
Type Value Analysis
AMOUNT: AMOUNT 4.8 mmol
Name
cyclopentyl hydroperoxide
Type
product
Smiles
C1(CCCC1)OO
Measurements
Type Value Analysis
AMOUNT: AMOUNT 12.5 mmol

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US07834217B2

Procedure details

In a 350-ml autoclave made of stainless steel SUS 316 and equipped with a stirrer were placed 80 g (1.14 mol) of cyclopentane and 2 g of a 5 percent by weight N-hydroxysuccinimide aqueous solution which contained 100 mg of N-hydroxysuccinimide dissolved therein, at room temperature (25° C.). The autoclave was hermetically sealed, pressurized to 3 MPa (gauge pressure) with a gaseous mixture of 50 percent by volume oxygen and 50 percent by volume nitrogen, and the aqueous solution therein was stirred at 150° C. for 1 hour. As a result, 39 mmol of cyclopentane reacted (with a conversion of 3.4%) and thereby yielded 9.4 mmol of cyclopentanone (with a selectivity of 24.1%), 4.8 mmol of cyclopentanol (with a selectivity of 12.3%), and 12.5 mmol of cyclopentyl hydroperoxide (with a selectivity of 32.1%). The total yield of cyclopentanone, cyclopentanol, and cyclopentyl hydroperoxide was 2.3%.
[Compound]
Name
stainless steel
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
cyclopentane
Quantity
80 g
Type
reactant
Reaction Step Two
Name
N-hydroxysuccinimide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
N-hydroxysuccinimide
Quantity
100 mg
Type
reactant
Reaction Step Four
Name
oxygen
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Name
cyclopentane
Quantity
39 mmol
Type
reactant
Reaction Step Six
Name
cyclopentanone
Name
cyclopentanol
Name
cyclopentyl hydroperoxide

Identifiers

REACTION_CXSMILES
[CH2:1]1[CH2:5][CH2:4][CH2:3][CH2:2]1.[OH:6]N1[C:11](=[O:12])[CH2:10][CH2:9][C:8]1=O.[O:14]=[O:15]>>[C:1]1(=[O:6])[CH2:5][CH2:4][CH2:3][CH2:2]1.[CH:11]1([OH:12])[CH2:10][CH2:9][CH2:8][CH2:1]1.[CH:1]1([O:14][OH:15])[CH2:5][CH2:4][CH2:3][CH2:2]1

Inputs

Step One
[Compound]
Name
stainless steel
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Two
Name
cyclopentane
Quantity
80 g
Type
reactant
Smiles
C1CCCC1
Step Three
Name
N-hydroxysuccinimide
Quantity
0 (± 1) mol
Type
reactant
Smiles
ON1C(CCC1=O)=O
Step Four
Name
N-hydroxysuccinimide
Quantity
100 mg
Type
reactant
Smiles
ON1C(CCC1=O)=O
Step Five
Name
oxygen
Quantity
0 (± 1) mol
Type
reactant
Smiles
O=O
Step Six
Name
cyclopentane
Quantity
39 mmol
Type
reactant
Smiles
C1CCCC1

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
150 °C
Stirring
Type
CUSTOM
Details
the aqueous solution therein was stirred at 150° C. for 1 hour
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
equipped with a stirrer
DISSOLUTION
Type
DISSOLUTION
Details
dissolved
CUSTOM
Type
CUSTOM
Details
at room temperature
CUSTOM
Type
CUSTOM
Details
(25° C.)
CUSTOM
Type
CUSTOM
Details
The autoclave was hermetically sealed

Outcomes

Product
Details
Reaction Time
 1 h
Name
cyclopentanone
Type
product
Smiles
C1(CCCC1)=O
Measurements
Type Value Analysis
AMOUNT: AMOUNT 9.4 mmol
Name
cyclopentanol
Type
product
Smiles
C1(CCCC1)O
Measurements
Type Value Analysis
AMOUNT: AMOUNT 4.8 mmol
Name
cyclopentyl hydroperoxide
Type
product
Smiles
C1(CCCC1)OO
Measurements
Type Value Analysis
AMOUNT: AMOUNT 12.5 mmol

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US07834217B2

Procedure details

In a 350-ml autoclave made of stainless steel SUS 316 and equipped with a stirrer were placed 80 g (1.14 mol) of cyclopentane and 2 g of a 5 percent by weight N-hydroxysuccinimide aqueous solution which contained 100 mg of N-hydroxysuccinimide dissolved therein, at room temperature (25° C.). The autoclave was hermetically sealed, pressurized to 3 MPa (gauge pressure) with a gaseous mixture of 50 percent by volume oxygen and 50 percent by volume nitrogen, and the aqueous solution therein was stirred at 150° C. for 1 hour. As a result, 39 mmol of cyclopentane reacted (with a conversion of 3.4%) and thereby yielded 9.4 mmol of cyclopentanone (with a selectivity of 24.1%), 4.8 mmol of cyclopentanol (with a selectivity of 12.3%), and 12.5 mmol of cyclopentyl hydroperoxide (with a selectivity of 32.1%). The total yield of cyclopentanone, cyclopentanol, and cyclopentyl hydroperoxide was 2.3%.
[Compound]
Name
stainless steel
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
cyclopentane
Quantity
80 g
Type
reactant
Reaction Step Two
Name
N-hydroxysuccinimide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
N-hydroxysuccinimide
Quantity
100 mg
Type
reactant
Reaction Step Four
Name
oxygen
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Name
cyclopentane
Quantity
39 mmol
Type
reactant
Reaction Step Six
Name
cyclopentanone
Name
cyclopentanol
Name
cyclopentyl hydroperoxide

Identifiers

REACTION_CXSMILES
[CH2:1]1[CH2:5][CH2:4][CH2:3][CH2:2]1.[OH:6]N1[C:11](=[O:12])[CH2:10][CH2:9][C:8]1=O.[O:14]=[O:15]>>[C:1]1(=[O:6])[CH2:5][CH2:4][CH2:3][CH2:2]1.[CH:11]1([OH:12])[CH2:10][CH2:9][CH2:8][CH2:1]1.[CH:1]1([O:14][OH:15])[CH2:5][CH2:4][CH2:3][CH2:2]1

Inputs

Step One
[Compound]
Name
stainless steel
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Two
Name
cyclopentane
Quantity
80 g
Type
reactant
Smiles
C1CCCC1
Step Three
Name
N-hydroxysuccinimide
Quantity
0 (± 1) mol
Type
reactant
Smiles
ON1C(CCC1=O)=O
Step Four
Name
N-hydroxysuccinimide
Quantity
100 mg
Type
reactant
Smiles
ON1C(CCC1=O)=O
Step Five
Name
oxygen
Quantity
0 (± 1) mol
Type
reactant
Smiles
O=O
Step Six
Name
cyclopentane
Quantity
39 mmol
Type
reactant
Smiles
C1CCCC1

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
150 °C
Stirring
Type
CUSTOM
Details
the aqueous solution therein was stirred at 150° C. for 1 hour
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
equipped with a stirrer
DISSOLUTION
Type
DISSOLUTION
Details
dissolved
CUSTOM
Type
CUSTOM
Details
at room temperature
CUSTOM
Type
CUSTOM
Details
(25° C.)
CUSTOM
Type
CUSTOM
Details
The autoclave was hermetically sealed

Outcomes

Product
Details
Reaction Time
 1 h
Name
cyclopentanone
Type
product
Smiles
C1(CCCC1)=O
Measurements
Type Value Analysis
AMOUNT: AMOUNT 9.4 mmol
Name
cyclopentanol
Type
product
Smiles
C1(CCCC1)O
Measurements
Type Value Analysis
AMOUNT: AMOUNT 4.8 mmol
Name
cyclopentyl hydroperoxide
Type
product
Smiles
C1(CCCC1)OO
Measurements
Type Value Analysis
AMOUNT: AMOUNT 12.5 mmol

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.